4,4/'-Diphenylmethane diisocyanate 4,4/'-Diphenylmethane diisocyanate Diphenylmethane-4,4-diisocyanate is a light yellow colored solid. It is not soluble in water. It may be toxic by ingestion, inhalation, or skin absorption. If in a solution it may or may not burn depending on the nature of the material and/or the solvent. It is used to make plastics.
Diphenylmethane-4,4'-diisocyanate is a diisocyanate consisting of diphenylmethane with two isocyanate groups at the 4- and 4'-positions. It has a role as a hapten and an allergen. It derives from a hydride of a diphenylmethane.
Brand Name: Vulcanchem
CAS No.: 101-68-8
VCID: VC0094356
InChI: InChI=1S/C15H10N2O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19/h1-8H,9H2
SMILES: C1=CC(=CC=C1CC2=CC=C(C=C2)N=C=O)N=C=O
Molecular Formula: C15H10N2O2
OCNC6H4CH2C6H4NCO
C15H10N2O2
Molecular Weight: 250.25 g/mol

4,4/'-Diphenylmethane diisocyanate

CAS No.: 101-68-8

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VCID: VC0094356

Molecular Formula: C15H10N2O2
OCNC6H4CH2C6H4NCO
C15H10N2O2

Molecular Weight: 250.25 g/mol

4,4/'-Diphenylmethane diisocyanate - 101-68-8

CAS No. 101-68-8
Product Name 4,4/'-Diphenylmethane diisocyanate
Molecular Formula C15H10N2O2
OCNC6H4CH2C6H4NCO
C15H10N2O2
Molecular Weight 250.25 g/mol
IUPAC Name 1-isocyanato-4-[(4-isocyanatophenyl)methyl]benzene
Standard InChI InChI=1S/C15H10N2O2/c18-10-16-14-5-1-12(2-6-14)9-13-3-7-15(8-4-13)17-11-19/h1-8H,9H2
Standard InChIKey UPMLOUAZCHDJJD-UHFFFAOYSA-N
SMILES C1=CC(=CC=C1CC2=CC=C(C=C2)N=C=O)N=C=O
Canonical SMILES C1=CC(=CC=C1CC2=CC=C(C=C2)N=C=O)N=C=O
Boiling Point 381 to 390 °F at 5 mm Hg (NTP, 1992)
at 100kPa: 314 °C
597°F
Colorform Light-yellow, fused solid
Crystals
White to light yellow flakes [Note: A liquid above 99 degrees F]
Density 1.2 at 68 °F (USCG, 1999)
Relative density (water = 1): 1.2
1.23 (Solid at 77°F) 1.19 (Liquid at 122°F)
Flash Point 425 °F (NTP, 1992)
396 °F (OPEN CUP)
196 °C c.c.
390°F
Melting Point 99 °F (NTP, 1992)
38.0 °C
37 °C
99°F
Physical Description Diphenylmethane-4,4-diisocyanate is a light yellow colored solid. It is not soluble in water. It may be toxic by ingestion, inhalation, or skin absorption. If in a solution it may or may not burn depending on the nature of the material and/or the solvent. It is used to make plastics.
Liquid; OtherSolid; OtherSolid, Liquid
WHITE-TO-PALE-YELLOW CRYSTALS OR FLAKES.
White to light-yellow, odorless flakes.
White to light-yellow, odorless flakes. [Note: A liquid above 99°F.]
Description Diphenylmethane-4,4-diisocyanate is a light yellow colored solid. It is not soluble in water. It may be toxic by ingestion, inhalation, or skin absorption. If in a solution it may or may not burn depending on the nature of the material and/or the solvent. It is used to make plastics.
Diphenylmethane-4,4'-diisocyanate is a diisocyanate consisting of diphenylmethane with two isocyanate groups at the 4- and 4'-positions. It has a role as a hapten and an allergen. It derives from a hydride of a diphenylmethane.
Solubility Insoluble (NTP, 1992)
In water, 1.51 mg/L at 25 °C (est)
Soluble in acetone, benzene, kerosene, and nitrobenzene
Solubility in water: reaction
0.2%
Synonyms 1,1'-methylenebis(4-isocyanatobenzene)
1,1-methylenebis(phenyl)diisocyanate
4,4'-diisocyanatodiphenylmethane
4,4'-diphenylmethane diisocyanate
4,4'-methylene bisphenyl diisocyanate
4,4'-methylenebis(phenylisocyanate)
4,4'-methylenediphenyl diisocyanate
diphenylmethane diisocyanate
diphenylmethane-4,4'-diisocyanate
methylene diphenyl diisocyanate
methylenebis(phenyl isocyanate)
p,p'-diphenylmethane diisocyanate
Vapor Density Relative vapor density (air = 1): 8.6
Vapor Pressure 5e-06 mm Hg at 77 °F (NIOSH, 2016)
5.00e-06 mmHg
5.0X10-6 mm Hg at 25 °C
Vapor pressure at 20 °C: negligible
0.000005 mmHg at 77°F
(77°F): 0.000005 mmHg
PubChem Compound 7570
Last Modified Nov 11 2021
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